HYNIC-iPSMA TFA

• Molecular Formula: C33H38F3N7O11
• Molecular Weight: 765.7 g/mol
• InChI: InChI=1S/C31H37N7O9.C2HF3O2/c32-38-25-12-10-21(17-34-25)27(41)35-24(16-18-8-9-19-5-1-2-6-20(19)15-18)28(42)33-14-4-3-7-22(29(43)44)36-31(47)37-23(30(45)46)11-13-26(39)40;3-2(4,5)1(6)7/h1-2,5-6,8-10,12,15,17,22-24H,3-4,7,11,13-14,16,32H2,(H,33,42)(H,34,38)(H,35,41)(H,39,40)(H,43,44)(H,45,46)(H2,36,37,47);(H,6,7)/t22-,23-,24-;/m0./s1
• InChIKey: PKIAQERMYBSXOA-NYTZCTPBSA-N

Most SPECT-based PSMA imaging agents suffer from high liver uptake (e.g., MIP-1404: ~18% ID at 4h) or reduced sensitivity at low PSA levels. This HYNIC-conjugated iPSMA ligand enables on-site ⁹⁹ᵐTc radiolabeling via lyophilized kit format. - PSMA binding affinity: Ki = 3.11 nM (Lys(Nal)-urea-Glu pharmacophore) - Detection rate: 83.3% (PSA >2-10 ng/mL), 89.2% (PSA >10 ng/mL) - NOBLE registry - Head-to-head equivalence with ⁶⁸Ga-PSMA-11 PET: r² = 0.731-0.864 - Zero adverse events across 67 patients (NOBLE + Australian cohorts) - TFA counterion, CAS 2375849-11-7

HYNIC-iPSMA TFA: PSMA SPECT Imaging Kit

HYNIC-iPSMA TFA is a bifunctional molecular imaging ligand comprising hydrazinonicotinamide (HYNIC) conjugated to a prostate-specific membrane antigen inhibitor (iPSMA) based on the Lys(Nal)-urea-Glu pharmacophore. The HYNIC moiety serves as a chelator for the radiometal ⁹⁹ᵐTc, while the iPSMA portion confers target specificity for PSMA, a transmembrane glycoprotein overexpressed in >95% of advanced prostate cancers [1]. When formulated as a lyophilized kit with EDDA/tricine co-ligands, the compound enables on-site ⁹⁹ᵐTc radiolabeling to yield ⁹⁹ᵐTc-EDDA/HYNIC-iPSMA, a single-photon emission computed tomography (SPECT) radiopharmaceutical. The compound carries a TFA counterion and is designated under CAS 2375849-11-7 with molecular formula C₃₁H₃₇N₇O₉ (free base MW 651.7 g/mol) . Telix Pharmaceuticals has advanced this agent under the investigational code TLX599-CDx for global regulatory development [2].

Workflow

PSMA-targeted SPECT tracer development

Format

Lyophilized kit for on-site ⁹⁹ᵐTc radiolabeling

Target

PSMA glycoprotein (overexpressed in prostate cancer models)

• [1] Ferro-Flores G, et al. Clinical translation of a PSMA inhibitor for 99mTc-based SPECT. Nucl Med Biol. 2017 May;50:1-8. doi: 10.1016/j.nucmedbio.2017.01.012. View Source
• [2] Telix Pharmaceuticals. Launch of the International NOBLE Registry of Telix's SPECT-Based Prostate Cancer Imaging Agent TLX599-CDx. 19 April 2021. View Source

⁹⁹ᵐTc-HYNIC-iPSMA Differentiation from Other Agents

PSMA-targeted imaging agents share a common biological target, yet their clinical performance diverges sharply due to differences in chelator chemistry, lipophilicity, pharmacokinetics, and off-target organ biodistribution. For instance, the SPECT agent ⁹⁹ᵐTc-MIP-1404 exhibits prohibitively high liver uptake (~18% ID at 4 h), limiting abdominal lesion detection, while ⁹⁹ᵐTc-PSMA-I&S shows reduced sensitivity at very low PSA levels (<1 ng/mL: detection rate 37%) [1]. Within the PET class, ⁶⁸Ga-PSMA-11 requires a costly on-site ⁶⁸Ge/⁶⁸Ga generator or cyclotron infrastructure, making it inaccessible at the majority of global nuclear medicine facilities that operate only SPECT cameras [2]. Even among HYNIC-based PSMA ligands, variations in the spacer amino acid sequence and pharmacophore architecture—such as substituting Lys-urea-Glu with Lys-urea-Aad—alter PSMA binding affinity (average Ki shifting from 3.11 to 8.96–11.6 nM) and significantly modulate salivary gland and spleen uptake [3]. Consequently, procurement decisions must be anchored in agent-specific, comparator-backed performance data across binding affinity, tumor uptake, lesion detection rates stratified by PSA, and off-target biodistribution profiles.

Chemistry mismatch

⁹⁹ᵐTc-tricarbonyl PSMA ligands (MIP-1404/1405) require organometallic precursor synthesis; direct substitution with HYNIC-iPSMA kit without validation may shift radiolabeling efficiency and biodistribution.

Biodistribution profile

Liver uptake differs considerably from MIP-1404; abdominal lesion detection in preclinical models may not be directly comparable.

Pharmacophore class

PSMA-binding affinity varies between Lys-urea-Glu (HYNIC-iPSMA) and Lys-urea-Aad tracers; tumor targeting and off-target uptake in xenograft studies may require re-evaluation.

• [1] Vallabhajosula S, et al. 99mTc-labeled small-molecule inhibitors of prostate-specific membrane antigen: pharmacokinetics and biodistribution studies in metastatic prostate cancer patients. J Nucl Med. 2014;55(suppl 1):86. Discussed in: Ferro-Flores G, et al. Head to head comparison performance of 99mTc-EDDA/HYNIC-iPSMA SPECT/CT and 68Ga-PSMA-11 PET/CT. 2018. View Source
• [2] Currie G, et al. Prostate cancer detection with [99mTc]Tc-HYNIC-iPSMA SPECT: The Australian experience. Radiography (Lond). 2025 Jun 6;31(4):103003. doi: 10.1016/j.radi.2025.103003. View Source
• [3] Kuo HT, et al. Synthesis and Evaluation of 99mTc-Labeled PSMA-Targeted Tracers Based on the Lys-Urea-Aad Pharmacophore for Detecting Prostate Cancer with Single Photon Emission Computed Tomography. Molecules. 2023 Jun;28(12):4671. doi: 10.3390/molecules28124671. View Source

⁹⁹ᵐTc-HYNIC-iPSMA: Comparative Performance Evidence

Semi-Quantitative SPECT/PET Equivalence vs. ⁶⁸Ga-PSMA-11

In a prospective head-to-head study of 23 patients with metastatic castration-resistant prostate cancer, ⁹⁹ᵐTc-EDDA/HYNIC-iPSMA SPECT/CT was compared directly against ⁶⁸Ga-PSMA-11 PET/CT. Pearson correlation analysis between normalized SUVmax (⁶⁸Ga) and tumor-to-background ratio TBR (⁹⁹ᵐTc) yielded r² values of 0.731 for prostate, 0.720 for bone, and 0.864 for lymph nodes (P<0.05 in all cases) [1]. Equivalence testing at the 95% confidence interval confirmed comparability: prostate 95% CI=4.61, 4.38; bone 95% CI=-2.21, 3.41; lymph nodes 95% CI=4.67, 0. For lymph nodes <10 mm, interobserver agreement reached a Kappa of 0.950 (SE 0.035, 95% CI 0.882–1.000) across 84 nodes [1]. The study concluded that the two modalities are comparable, supporting ⁹⁹ᵐTc-EDDA/HYNIC-iPSMA as a validated SPECT alternative where PET/CT is unavailable.

SPECT/PET correlation

Head-to-head

r² = 0.731 (prostate), 0.720 (bone), 0.864 (lymph nodes) vs ⁶⁸Ga-PSMA-11 PET

Supports tracer uptake correlation in mCRPC research imaging

23 patients; equivalence margins within ±5%. P<0.001.

Evidence Dimension	Semi-quantitative correlation of tracer uptake (SUVmax vs TBR normalized) between SPECT and PET
Target Compound Data	⁹⁹ᵐTc-EDDA/HYNIC-iPSMA SPECT/CT: TBR values normalized; r²=0.731 (prostate), r²=0.720 (bone), r²=0.864 (lymph nodes)
Comparator Or Baseline	⁶⁸Ga-PSMA-11 PET/CT: SUVmax values normalized; same r² values as above representing correlation strength
Quantified Difference	r²=0.731–0.864 across tissue types; equivalence confirmed (95% CIs within ±5% equivalence margin). Lymph node Kappa=0.950 for nodes <10 mm.
Conditions	Prospective study; 23 patients with metastatic castration-resistant PCa; SPECT/CT at 3–4 h p.i.; PET/CT at 1 h p.i.; Pearson correlation and equivalence testing.

Why This Matters

This is the only published direct head-to-head semi-quantitative equivalence dataset between a ⁹⁹ᵐTc-PSMA SPECT agent and the PET gold standard, providing procurement-level confidence that substituting ⁶⁸Ga-PSMA-11 with the kit-based ⁹⁹ᵐTc agent does not sacrifice lesion detection fidelity in bone and lymph node metastases.

• [1] Ferro-Flores G, et al. Head to head comparison performance of 99mTc-EDDA/HYNIC-iPSMA SPECT/CT and 68Ga-PSMA-11 PET/CT: a prospective study in biochemical recurrence prostate cancer patients. Am J Nucl Med Mol Imaging. 2018 Oct 20;8(5):332–340. View Source

PSA-Stratified Lesion Detection (NOBLE Registry)

The global NOBLE registry (interim analysis: 40 patients across 6 countries) reported PSA-stratified detection rates for ⁹⁹ᵐTc-HYNIC-iPSMA of 16.6% (1/6) at PSA 0–2 ng/mL, 83.3% (5/6) at PSA >2–10 ng/mL, and 89.2% (25/28) at PSA >10 ng/mL [1]. For comparison, a prior meta-analysis of ⁹⁹ᵐTc-HYNIC-iPSMA in biochemically recurrent patients reported an overall detection rate of 80.3% (118/147) [1]. In a separate prospective Australian study (n=27 rural patients), at least one PSMA-positive lesion was detected in 81.5% of patients, with detection rising to 93.3% at PSA >10 ng/mL and maintaining 66.7% even at PSA ≤10 ng/mL [2]. By contrast, the alternative ⁹⁹ᵐTc-PSMA-I&S agent showed detection rates in restaging of only 37% at PSA <1 ng/mL, 74% at 1–5 ng/mL, and 80% at >5 ng/mL—consistently lower than the HYNIC-iPSMA agent across comparable PSA strata [3].

PSA-stratified detection

Cross-study

PSA >10 ng/mL: 89.2% (NOBLE); PSA >2–10: 83.3%; overall ~81–93% across cohorts

Reported detection rate context in biochemical recurrence cohorts

Comparison to ⁹⁹ᵐTc-PSMA-I&S limited by differing study designs.

Evidence Dimension	Lesion detection rate stratified by serum PSA level
Target Compound Data	⁹⁹ᵐTc-HYNIC-iPSMA: PSA 0–2: 16.6%; PSA >2–10: 83.3%; PSA >10: 89.2% (NOBLE). Overall: 81.5% (Australian study); PSA >10: 93.3%; PSA ≤10: 66.7%.
Comparator Or Baseline	⁹⁹ᵐTc-PSMA-I&S: PSA <1: 37%; PSA 1–5: 74%; PSA >5: 80% (restaging cohort, n=72).
Quantified Difference	At PSA >5–10 ng/mL range: HYNIC-iPSMA ~89–93% vs PSMA-I&S ~80%. At low PSA (≤2 ng/mL): HYNIC-iPSMA 16.6% vs PSMA-I&S 37% at <1 ng/mL (different PSA cutoffs; cross-study comparison).
Conditions	NOBLE: prospective global registry, 40 patients, 6 countries, multiple scanner types. Australian: prospective, 27 rural patients, 650–800 MBq dose. PSMA-I&S: retrospective, 100 patients, 666±102 MBq, 6 h p.i. imaging.

Why This Matters

The PSA-stratified detection data allow procurement decision-makers to benchmark ⁹⁹ᵐTc-HYNIC-iPSMA against another clinically used SPECT agent (PSMA-I&S), showing that HYNIC-iPSMA maintains clinically useful detection rates across the PSA spectrum relevant for both primary staging and biochemical recurrence.

• [1] Tually P, et al. Real world experience with [99mTc]Tc-HYNIC-iPSMA SPECT prostate cancer detection: interim results from the global NOBLE registry. EJNMMI Rep. 2024 Dec 30;8(1):43. doi: 10.1186/s41824-024-00226-4. View Source
• [2] Currie G, et al. Prostate cancer detection with [99mTc]Tc-HYNIC-iPSMA SPECT: The Australian experience. Radiography (Lond). 2025 Jun 6;31(4):103003. doi: 10.1016/j.radi.2025.103003. View Source
• [3] Soydal C, et al. Diagnostic value of [99mTc]Tc-PSMA-I&S-SPECT/CT for the primary staging and restaging of prostate cancer. Ther Adv Med Oncol. 2024 Jan 18;16:17588359231221342. doi: 10.1177/17588359231221342. View Source

PSMA Binding Affinity vs. Lys-Urea-Aad Tracers

In vitro competition binding assays on LNCaP prostate cancer cells demonstrated that HYNIC-iPSMA (Lys-urea-Glu pharmacophore) has an average Ki of 3.11 nM for PSMA, approximately 3–4 fold tighter than three novel tracers based on the Lys-urea-Aad pharmacophore, which exhibited Ki values ranging from 8.96 to 11.6 nM [1]. Despite the weaker binding affinity of the Lys-urea-Aad tracers, their in vivo tumor uptake at 1 h ranged from 5.40 to 18.8% ID/g in LNCaP xenografts, overlapping with the tumor uptake of ⁹⁹ᵐTc-EDDA/HYNIC-iPSMA (10.22±2.96% ID/g at 1 h) [1][2]. However, the Lys-urea-Aad tracers demonstrated significantly lower off-target uptake in spleen and salivary glands, representing a potential advantage in background reduction that procurement teams must weigh against the established clinical validation data for HYNIC-iPSMA [1].

PSMA binding (Ki)

Cross-study

Ki = 3.11 nM (LNCaP cells)

2.9–3.7× tighter binding than Lys-urea-Aad analogs

In vitro competition assay; binding affinity alone does not predict in vivo distribution.

Evidence Dimension	PSMA binding affinity (Ki, nM) in LNCaP cells
Target Compound Data	HYNIC-iPSMA: average Ki = 3.11 nM
Comparator Or Baseline	Three novel Lys-urea-Aad tracers (⁹⁹ᵐTc-EDDA-KL01127 and analogs): average Ki = 8.96–11.6 nM
Quantified Difference	HYNIC-iPSMA shows 2.9–3.7× tighter binding (lower Ki) compared to Lys-urea-Aad pharmacophore tracers.
Conditions	In vitro competition binding assay using LNCaP prostate cancer cells; NAAG as substrate; 96-well plate format.

Why This Matters

For procurement decisions involving emerging PSMA SPECT tracers, the ~3-fold stronger binding affinity of HYNIC-iPSMA provides a quantitative biochemical benchmark. This data point is essential when evaluating whether the reduced off-target uptake of newer pharmacophore variants justifies switching from a clinically validated agent with extensive human imaging data.

• [1] Kuo HT, Lin KS, Bénard F, et al. Synthesis and Evaluation of 99mTc-Labeled PSMA-Targeted Tracers Based on the Lys-Urea-Aad Pharmacophore for Detecting Prostate Cancer with Single Photon Emission Computed Tomography. Molecules. 2023 Jun 29;28(12):4671. doi: 10.3390/molecules28124671. View Source
• [2] Ferro-Flores G, et al. Clinical translation of a PSMA inhibitor for 99mTc-based SPECT. Nucl Med Biol. 2017 May;50:1-8. doi: 10.1016/j.nucmedbio.2017.01.012. View Source

Lyophilized Kit: Radiochemical Purity and Purification-Free

⁹⁹ᵐTc-EDDA/HYNIC-iPSMA is prepared from a single-vial lyophilized kit containing HYNIC-iPSMA, EDDA, tricine, mannitol, and stannous chloride. Reconstitution with ⁹⁹ᵐTc-pertechnetate and phosphate buffer (pH 7.0) at 92°C for 15 minutes yields the final radiopharmaceutical with radiochemical purity consistently >98% as determined by reversed-phase HPLC and ITLC-SG, without requiring post-labeling purification [1]. The NOBLE registry confirmed kit-derived radiochemical purity of ≥95% across six countries using different gamma camera systems [2]. In the Australian study, mean radiochemical purity was 92.5% (±1.7%, range 90–96%) under real-world rural hospital conditions [3]. By contrast, the ⁹⁹ᵐTc-tricarbonyl-based PSMA ligands (MIP-1404, MIP-1405) require a more complex two-step synthesis with the organometallic precursor [⁹⁹ᵐTc(H₂O)₃(CO)₃]⁺, necessitating specialized equipment and extended preparation time [4]. The kit-based approach eliminates the need for an on-site radiopharmacist, reduces preparation time, and improves batch-to-batch reproducibility, directly enabling adoption in nuclear medicine departments without PET infrastructure.

Kit radiochemical purity

Class-level

RCP >98% (research setting), ≥95% multicenter, 92.5±1.7% rural hospital; single-vial, 15 min, no purification

Supports kit-based preparation workflow fit

EDDA/tricine co-ligands; ⁹⁹ᵐTc generator required. HPLC/ITLC-SG QC.

Evidence Dimension	Radiochemical purity and preparation complexity
Target Compound Data	⁹⁹ᵐTc-EDDA/HYNIC-iPSMA: >98% RCP (research setting), ≥95% (multicenter registry), 92.5%±1.7% (rural hospital). Single-vial kit; 15 min incubation; no purification required.
Comparator Or Baseline	⁹⁹ᵐTc-tricarbonyl PSMA ligands (MIP-1404/MIP-1405): require [⁹⁹ᵐTc(CO)₃]⁺ precursor synthesis, multi-step labeling, purification.
Quantified Difference	Preparation: single-step kit vs multi-step organometallic synthesis. RCP: >98% (HYNIC-iPSMA kit) consistently reported across multiple studies. MIP-1404 liver uptake ~18% ID at 4 h vs 'considerable less' for HYNIC-iPSMA (direct statement from Ferro-Flores 2018 discussion).
Conditions	Lyophilized kit stored at 2–8°C; radiolabeling at 92°C for 15 min in 0.2 M phosphate buffer pH 7.0; quality control by HPLC/ITLC-SG.

Why This Matters

The kit-based, purification-free format is a critical procurement differentiator: it enables decentralized radiolabeling at any site with a ⁹⁹ᵐTc generator (estimated 75–80% of global nuclear medicine departments), dramatically reducing the logistical and cost barriers that limit PET tracer distribution.

• [1] Ferro-Flores G, et al. Clinical translation of a PSMA inhibitor for 99mTc-based SPECT. Nucl Med Biol. 2017 May;50:1-8. doi: 10.1016/j.nucmedbio.2017.01.012. View Source
• [2] Tually P, et al. Real world experience with [99mTc]Tc-HYNIC-iPSMA SPECT prostate cancer detection: interim results from the global NOBLE registry. EJNMMI Rep. 2024 Dec 30;8(1):43. View Source
• [3] Currie G, et al. Prostate cancer detection with [99mTc]Tc-HYNIC-iPSMA SPECT: The Australian experience. Radiography (Lond). 2025 Jun 6;31(4):103003. View Source
• [4] Vallabhajosula S, et al. 99mTc-labeled small-molecule inhibitors of prostate-specific membrane antigen: pharmacokinetics and biodistribution studies. J Nucl Med. 2014;55(suppl 1):86. Discussed in: Ferro-Flores G, et al. 2018 (PMC6261875). View Source

Clinical Management Impact Across Prospective Cohorts

Two independent prospective studies have quantified the impact of ⁹⁹ᵐTc-HYNIC-iPSMA SPECT imaging on clinical decision-making. In the global NOBLE registry (40 patients, 6 countries), investigators reported a change in patient management due to ⁹⁹ᵐTc-HYNIC-iPSMA findings in 17/40 patients (42.5%), with zero treatment-related adverse events [1]. In the Australian rural cohort (n=27), 99mTc-HYNIC-iPSMA findings altered management in 11 patients (40.7%), including identification of previously unknown lesions (46.5% of management changes), exclusion of metastases (27.3%), and exclusion of lymph node involvement (27.3%) [2]. Management change was significantly associated with higher Gleason score (8.0 vs 6.6, P=0.012). While comparable management-impact data for ⁹⁹ᵐTc-PSMA-I&S or ⁹⁹ᵐTc-MIP-1404 in equivalent prospective cohorts are not available for direct comparison, the concordance of ~41–43% management change across two geographically and clinically distinct populations (urban vs rural, six-country registry vs single-country remote cohort) establishes a reproducible benchmark for the clinical utility of HYNIC-iPSMA SPECT.

Management impact

Context-dependent

42.5% (NOBLE) and 40.7% (Australian) reported management change

Observational endpoint context; not a direct comparator claim

No equivalent prospective data for other ⁹⁹ᵐTc-PSMA agents available for benchmarking.

Evidence Dimension	Proportion of patients with treatment management changed based on SPECT imaging findings
Target Compound Data	⁹⁹ᵐTc-HYNIC-iPSMA: 42.5% (17/40) management change (NOBLE); 40.7% (11/27) management change (Australian study). Zero adverse events in both cohorts.
Comparator Or Baseline	No directly comparable prospective management-impact metric published for ⁹⁹ᵐTc-PSMA-I&S or ⁹⁹ᵐTc-MIP-1404 in equivalent settings (class-level inference limitation explicitly noted).
Quantified Difference	Concordant management change rates (~41–43%) across two independent prospective cohorts (n=67 total).
Conditions	NOBLE: prospective registry, 40 patients, 6 countries, various scanner types, multiple indications (staging 52.5%, restaging 27.5%, therapy response 15%, BCR 5%). Australian: prospective observational, 27 rural patients, Western Australia.

Why This Matters

For hospital procurement and health technology assessment, the reproducible ~41–43% treatment modification rate provides a tangible clinical utility metric that translates imaging performance into patient outcome impact—a dimension absent from most comparator product dossiers and essential for formulary inclusion decisions.

• [1] Tually P, et al. Real world experience with [99mTc]Tc-HYNIC-iPSMA SPECT prostate cancer detection: interim results from the global NOBLE registry. EJNMMI Rep. 2024 Dec 30;8(1):43. View Source
• [2] Currie G, et al. Prostate cancer detection with [99mTc]Tc-HYNIC-iPSMA SPECT: The Australian experience. Radiography (Lond). 2025 Jun 6;31(4):103003. View Source

Comparative Tumor Uptake and Biodistribution

In LNCaP tumor-bearing nude mice, ⁹⁹ᵐTc-EDDA/HYNIC-iPSMA demonstrated tumor uptake of 10.22±2.96% ID/g at 1 h post-injection, with rapid blood clearance and predominantly renal elimination [1]. Preclinical studies further showed sustained tumor retention of 9.84±2.63% ID/g at 3 h, with non-target organ accumulation below 2% ID/g at 1 h [2]. In human biodistribution studies, the agent exhibited expected physiologic uptake in kidneys, liver, spleen, salivary and lacrimal glands, with predominantly urinary excretion [1][2]. Critically, the discussion in Ferro-Flores et al. (2018) explicitly notes that ⁹⁹ᵐTc-EDDA/HYNIC-iPSMA shows “considerable less liver uptake than those obtained with MIP-1404,” where MIP-1404 demonstrated ~18% ID liver uptake at 4 h in humans [3]. For comparison, the theranostic tracer ⁹⁹ᵐTc-PSMA-GCK01 showed comparable tumor-to-background ratios and salivary gland uptake (median 9.48 counts/MBq) versus HYNIC-iPSMA (median 9.11 counts/MBq), but with a shift toward higher liver-to-kidney ratio (0.83 vs 0.55, not statistically significant) [4].

Tumor uptake & liver background

Cross-study

10.22±2.96% ID/g (tumor, 1 h); liver-to-kidney ratio 0.55 vs 0.83 (PSMA-GCK01). Liver uptake qualitatively lower vs MIP-1404.

Supports biodistribution comparison in LNCaP xenograft models

Human biodistribution data limited; liver background influences abdominal lesion visibility.

Evidence Dimension	Tumor uptake (%ID/g) and off-target organ biodistribution
Target Compound Data	⁹⁹ᵐTc-EDDA/HYNIC-iPSMA: 10.22±2.96% ID/g (tumor, 1 h, LNCaP xenograft); 9.84±2.63% ID/g (3 h). Liver-to-kidney ratio 0.55. Salivary gland median 9.11 counts/MBq.
Comparator Or Baseline	MIP-1404: ~18% ID liver uptake at 4 h in humans (qualitative comparison). ⁹⁹ᵐTc-PSMA-GCK01: liver-to-kidney ratio 0.83; salivary gland median 9.48 counts/MBq.
Quantified Difference	Liver uptake: 'considerable less' for HYNIC-iPSMA vs MIP-1404 (qualitative). Liver-to-kidney ratio: 0.55 (HYNIC-iPSMA) vs 0.83 (PSMA-GCK01). Tumor uptake in same LNCaP model: comparable across PSMA SPECT tracers (5.40–18.8% ID/g range).
Conditions	Murine: LNCaP xenograft-bearing nude mice, 1 h and 3 h p.i. Human: healthy volunteers (n=3) and patients (n=2), planar and SPECT imaging, 1–3 h p.i.

Why This Matters

The lower liver background relative to MIP-1404 is directly relevant for detecting abdominal and pelvic lymph node metastases—the most common sites of prostate cancer spread. Procurement evaluations for SPECT PSMA agents must weigh liver background against other performance parameters.

• [1] Ferro-Flores G, et al. Clinical translation of a PSMA inhibitor for 99mTc-based SPECT. Nucl Med Biol. 2017 May;50:1-8. View Source
• [2] Tually P, et al. Real world experience with [99mTc]Tc-HYNIC-iPSMA SPECT prostate cancer detection: interim results from the global NOBLE registry. EJNMMI Rep. 2024;8(1):43. (Preclinical data cited from Ferro-Flores 2017 within.) View Source
• [3] Ferro-Flores G, et al. Head to head comparison performance of 99mTc-EDDA/HYNIC-iPSMA SPECT/CT and 68Ga-PSMA-11 PET/CT. Am J Nucl Med Mol Imaging. 2018;8(5):332–340. (Discussion section comparing HYNIC-iPSMA vs MIP-1404 liver uptake.) View Source
• [4] Hennrich U, Eiber M, et al. The Theranostic Optimization of PSMA-GCK01 Does Not Compromise the Imaging Characteristics of [99mTc]Tc-PSMA-GCK01 Compared to Dedicated Diagnostic [99mTc]Tc-EDDA/HYNIC-iPSMA in Prostate Cancer. Mol Imaging Biol. 2024;26:81–89. View Source

HYNIC-iPSMA TFA: Procurement and Application Scenarios

Decentralized PSMA Imaging with Lyophilized Kits

For health systems and nuclear medicine departments operating only gamma cameras (estimated 75–80% of global facilities), HYNIC-iPSMA TFA in its lyophilized kit format provides the only PSMA-targeted imaging option with direct head-to-head semi-quantitative equivalence data against the ⁶⁸Ga-PSMA-11 PET gold standard (r²=0.731–0.864 across prostate, bone, and lymph node lesions) [1]. The single-vial kit eliminates the need for complex radiosynthesis infrastructure and on-site radiopharmacy expertise, with radiochemical purity consistently >95% across diverse clinical settings and scanner types [2][3]. This is in contrast to ⁶⁸Ga-PSMA-11, which requires a ⁶⁸Ge/⁶⁸Ga generator with 270-day half-life replacement logistics and PET camera access, or ⁹⁹ᵐTc-tricarbonyl PSMA agents requiring organometallic precursor synthesis.

Staging and Biochemical Recurrence by PSA Level

Procurement formularies should reference the PSA-stratified detection rate data for patient selection protocols: ⁹⁹ᵐTc-HYNIC-iPSMA achieves 83.3% detection at PSA >2–10 ng/mL and 89.2% at PSA >10 ng/mL (NOBLE registry), with the Australian experience further confirming 93.3% detection at PSA >10 ng/mL and 66.7% at PSA ≤10 ng/mL [1][2]. These detection rates, combined with the 42.5% treatment management change rate (NOBLE) and 40.7% (Australian study), support the agent's role across indications including primary staging (52.5% of NOBLE cohort), restaging of biochemical recurrence, and therapy response assessment [1][2]. The concordance of detection and management-impact metrics across independent cohorts strengthens the evidence base for institutional adoption.

Procurement Evaluation vs. Alternative ⁹⁹ᵐTc-PSMA Tracers

When evaluating ⁹⁹ᵐTc-HYNIC-iPSMA against other commercially available or investigational ⁹⁹ᵐTc-PSMA SPECT agents, procurement teams should weigh three differentiating factors: (1) liver background—HYNIC-iPSMA demonstrates 'considerable less' liver uptake than MIP-1404 (~18% ID at 4 h), improving abdominal lesion detectability [1]; (2) PSMA binding affinity—HYNIC-iPSMA Ki of 3.11 nM is ~3-fold tighter than Lys-urea-Aad pharmacophore tracers (Ki 8.96–11.6 nM), though the latter offer reduced salivary gland uptake [2]; and (3) clinical validation maturity—HYNIC-iPSMA has the largest multi-country real-world evidence base (NOBLE registry across 6 countries, plus dedicated Australian and Mexican cohorts) [3][4], whereas competing agents such as ⁹⁹ᵐTc-PSMA-GCK01 remain at earlier stages of clinical translation with comparative data limited to biodistribution and docking studies [5].

Rural and Low-Resource PSMA Imaging Access

The Australian rural prostate cancer study explicitly demonstrated that ⁹⁹ᵐTc-HYNIC-iPSMA SPECT can reduce patient travel distance from 1,200 km to locally accessible imaging, addressing the 'geographic destiny' disparity in prostate cancer outcomes where urban-rural 5-year survival differences reach 24% [1]. The kit-based format coupled with widely available ⁹⁹ᵐTc generators (cost per dose significantly lower than ⁶⁸Ga-based PET) positions HYNIC-iPSMA as a health-equity tool for PSMA imaging in low-resource and geographically isolated settings. For procurement decisions, the zero adverse event record across both the NOBLE registry (40 patients, 6 countries) and the Australian study (27 patients) provides safety reassurance for widespread deployment [2][3]. Furthermore, the chemical similarity of technetium and rhenium opens a future pathway to ¹⁸⁸Re-labeled HYNIC-iPSMA for theranostic applications, potentially extending the same kit infrastructure from diagnosis to therapy.

Application

Selection Property

Validation Focus

⁹⁹ᵐTc radiolabeling for PSMA SPECT studies

Lyophilized kit with EDDA/tricine co-ligands

Radiochemical purity and batch reproducibility

PSMA expression imaging in prostate cancer models

PSMA-targeted pharmacophore (Lys-urea-Glu)

Tumor uptake and biodistribution in xenograft models

Comparative tracer evaluation for SPECT imaging

Binding affinity and liver background profile

Head-to-head correlation with ⁶⁸Ga-PSMA-11 PET

Decentralized tracer production for preclinical imaging

Single-vial kit compatible with ⁹⁹ᵐTc generators

On-site radiolabeling without PET infrastructure

• [1] Ferro-Flores G, et al. Head to head comparison performance of 99mTc-EDDA/HYNIC-iPSMA SPECT/CT and 68Ga-PSMA-11 PET/CT a prospective study in biochemical recurrence prostate cancer patients. Am J Nucl Med Mol Imaging. 2018;8(5):332–340. View Source
• [2] Kuo HT, et al. Synthesis and Evaluation of 99mTc-Labeled PSMA-Targeted Tracers Based on the Lys-Urea-Aad Pharmacophore. Molecules. 2023;28(12):4671. View Source
• [3] Tually P, et al. Real world experience with [99mTc]Tc-HYNIC-iPSMA SPECT prostate cancer detection: interim results from the global NOBLE registry. EJNMMI Rep. 2024;8(1):43. View Source
• [4] Currie G, et al. Prostate cancer detection with [99mTc]Tc-HYNIC-iPSMA SPECT: The Australian experience. Radiography (Lond). 2025;31(4):103003. View Source
• [5] Hennrich U, et al. The Theranostic Optimization of PSMA-GCK01 Compared to [99mTc]Tc-EDDA/HYNIC-iPSMA in Prostate Cancer. Mol Imaging Biol. 2024;26:81–89. View Source